Cas no 91842-77-2 (3-Chloro-4-(methylsulfonyl)nitrobenzene)

• Product Name: 3-Chloro-4-(methylsulfonyl)nitrobenzene
• CAS No: 91842-77-2
• MF: C₇H₆ClNO₄S
• MW: 235.644839763641
• MDL: MFCD08692409
• CID: 1056121
• PubChem ID: 10513938
• Update Time: 2025-04-20

3-Chloro-4-(methylsulfonyl)nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(methylsulfonyl)-4-nitrobenzene
• 3-Chloro-4-(methylsulfonyl)nitrobenzene
• 3-Chloro-4-(methylsulfonyl)-1-nitrobenzene
• 2-chloro-1-methylsulfonyl-4-nitrobenzene
• 2-chloro-1-methanesulfonyl-4-nitrobenzene
• OR8323
• 2-chloro-4-nitrophenyl methyl sulfone
• TRA0077567
• FCH1327048
• 3-chloro-4-(methylsulphonyl)nitrobenzene
• SY005306
• AX8174347
• V9142
• 2-Chloro-1-(methanesul
• 2-Chloro-1-(methanesulfonyl)-4-nitrobenzene
• 91842-77-2
• AS-31715
• DTXSID90441105
• A860217
• MFCD08692409
• AMY20271
• FT-0739563
• AKOS015848971
• CS-0435551
• DB-012738

• MDL： MFCD08692409
• Inchi： 1S/C7H6ClNO4S/c1-14(12,13)7-3-2-5(9(10)11)4-6(7)8/h2-4H,1H3
• InChI Key： DMNZSCLCCLDNPZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1S(C)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 234.97100
• Monoisotopic Mass: 234.9706065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.3
• XLogP3: 1.6

Experimental Properties

• Color/Form: No data available
• Density: 1.520±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 419.7±45.0℃ at 760 mmHg
• Flash Point: 207.603℃
• Refractive Index: 1.573
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 88.34000
• LogP: 3.25570

3-Chloro-4-(methylsulfonyl)nitrobenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds